Cas no 1250166-05-2 (methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrrole-2-carboxylate
• CAS No: 1250166-05-2
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 5989628
• PubChem ID: 61669950
• Update Time: 2025-07-14

methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid, 4-amino-1-(4-hydroxybutyl)-, methyl ester
• EN300-1107130
• CS-0289385
• 1250166-05-2
• AKOS010935420

• Inchi： 1S/C10H16N2O3/c1-15-10(14)9-6-8(11)7-12(9)4-2-3-5-13/h6-7,13H,2-5,11H2,1H3
• InChI Key： KAKWSSSKVQDXBR-UHFFFAOYSA-N
• SMILES： N1(CCCCO)C=C(N)C=C1C(OC)=O

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 406.6±35.0 °C(Predicted)
• pka: 14.96±0.10(Predicted)

Additional information on methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrrole-2-carboxylate

Methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrrole-2-carboxylate (CAS No. 1250166-05-2): A Comprehensive Overview

Methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrrole-2-carboxylate, identified by its CAS number 1250166-05-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This pyrrole derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular biology. The compound's molecular structure, characterized by a pyrrole core substituted with an amino group, a hydroxybutyl side chain, and a methyl ester at the carboxyl position, makes it a versatile scaffold for further chemical modifications and biological investigations.

The< strong>pyrrole moiety is a heterocyclic aromatic ring that is widely recognized for its presence in numerous biologically active molecules, including heme derivatives and various pharmaceuticals. The presence of the amino group at the 4-position and the hydroxybutyl side chain at the 1-position introduces specific functional handles that can be exploited for further derivatization. These functional groups provide opportunities for interactions with biological targets, making this compound a promising candidate for the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The< strong>4-amino-1-(4-hydroxybutyl)-1H-pyrrole-2-carboxylate derivative has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Preliminary studies suggest that this compound may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the production of pro-inflammatory mediators.

The< strong>hydroxybutyl side chain is particularly noteworthy as it introduces a hydrophilic region to the molecule, which can enhance solubility and bioavailability. This feature is critical for drug development, as poor solubility often limits the efficacy of therapeutic agents. Additionally, the hydroxyl group provides a site for further chemical modifications, allowing researchers to tailor the properties of the compound to specific biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of the biological activity of small molecules like< strong>Methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrrole-2-carboxylate. These techniques have been used to identify potential binding pockets on biological targets and to predict how modifications to the molecular structure might affect activity. Such insights are invaluable for guiding experimental efforts and optimizing lead compounds for clinical development.

The< strong>methyl ester group at the carboxyl position is another key feature that contributes to the compound's versatility. Ester functionalities are commonly found in pharmaceuticals due to their stability and ease of hydrolysis under physiological conditions. This characteristic makes< strong>Methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrrole-2-carboxylate a suitable candidate for prodrug formulations, where esters can be designed to release active compounds in target tissues or cells.

In vitro studies have demonstrated that this compound can interact with various biological targets, including proteins and enzymes involved in cell signaling pathways. For instance, research has shown that derivatives of this pyrrole scaffold may inhibit kinases that play a role in cancer cell proliferation. The ability to modulate these pathways suggests potential therapeutic applications in oncology and other diseases characterized by aberrant signaling.

The synthesis of< strong>Methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrrole-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the pyrrole ring, introduction of the amino group, attachment of the hydroxybutyl side chain, and esterification at the carboxyl position. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency, which is essential for both research and industrial applications.

The pharmacokinetic properties of< strong>Methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrrole-2-carboxylate are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preliminary pharmacokinetic studies suggest that this compound exhibits reasonable oral bioavailability and moderate metabolic stability, indicating potential for further development into an oral therapeutic agent.

The future direction of research on< strong>Methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrrole-2-carboxylate will likely focus on expanding its chemical space through structural modifications and exploring its interactions with additional biological targets. Techniques such as high-throughput screening (HTS) and structure-based drug design will be instrumental in identifying new derivatives with enhanced potency and selectivity. Additionally, preclinical studies will be essential to evaluate safety profiles and establish dosing regimens before moving into human clinical trials.

In conclusion,< strong>Methyl 4-amino-1-(4-hydroxybutyl)-1H-pyrrole-2-carboxylate (CAS No. 1250166-05-2) represents a promising scaffold for pharmaceutical development due to its unique structural features and potential biological activities. The combination of computational tools, synthetic advancements, and preclinical investigations will be critical in realizing its full therapeutic potential. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing unmet medical needs across various disease areas.